4-{[4-(4-oxo-3,4-dihydroquinazolin-2-yl)butanamido]methyl}benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“4-{[4-(4-oxo-3,4-dihydroquinazolin-2-yl)butanamido]methyl}benzoic acid” is a chemical compound with the CAS Number: 878945-75-6 . It has a molecular weight of 365.39 . The IUPAC name for this compound is 4-({[4-(4-oxo-3,4-dihydro-2-quinazolinyl)butanoyl]amino}methyl)benzoic acid .
Molecular Structure Analysis
The InChI code for this compound is 1S/C20H19N3O4/c24-18(21-12-13-8-10-14(11-9-13)20(26)27)7-3-6-17-22-16-5-2-1-4-15(16)19(25)23-17/h1-2,4-6,8-11,22H,3,7,12H2,(H,21,24)(H,23,25)(H,26,27) . This code provides a detailed description of the molecular structure of the compound.Physical And Chemical Properties Analysis
This compound is a powder that is stored at room temperature . It has a molecular weight of 365.39 .Safety and Hazards
The safety information for this compound includes several hazard statements: H315, H319, H335 . The precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, P501 . The compound is labeled with the GHS07 pictogram and the signal word "Warning" .
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '4-{[4-(4-oxo-3,4-dihydroquinazolin-2-yl)butanamido]methyl}benzoic acid' involves the synthesis of two key intermediates, which are then coupled to form the final product. The first intermediate is 4-(4-oxo-3,4-dihydroquinazolin-2-yl)butanoic acid, which is synthesized from 2-aminobenzamide and ethyl acetoacetate. The second intermediate is 4-(bromomethyl)benzoic acid, which is synthesized from 4-methylbenzoic acid and bromomethyl acetate. These two intermediates are then coupled using standard peptide coupling reagents to form the final product.", "Starting Materials": [ "2-aminobenzamide", "ethyl acetoacetate", "4-methylbenzoic acid", "bromomethyl acetate", "coupling reagents (e.g. EDC, HOBt, DIPEA)" ], "Reaction": [ "Synthesis of 4-(4-oxo-3,4-dihydroquinazolin-2-yl)butanoic acid: 2-aminobenzamide is reacted with ethyl acetoacetate in the presence of a base catalyst (e.g. sodium ethoxide) to form 4-(4-oxo-3,4-dihydroquinazolin-2-yl)butanoic acid.", "Synthesis of 4-(bromomethyl)benzoic acid: 4-methylbenzoic acid is reacted with bromomethyl acetate in the presence of a base catalyst (e.g. potassium carbonate) to form 4-(bromomethyl)benzoic acid.", "Coupling of intermediates: 4-(4-oxo-3,4-dihydroquinazolin-2-yl)butanoic acid and 4-(bromomethyl)benzoic acid are coupled using standard peptide coupling reagents (e.g. EDC, HOBt, DIPEA) to form the final product, 4-{[4-(4-oxo-3,4-dihydroquinazolin-2-yl)butanamido]methyl}benzoic acid." ] } | |
CAS RN |
878945-75-6 |
Molecular Formula |
C20H19N3O4 |
Molecular Weight |
365.4 g/mol |
IUPAC Name |
4-[[4-(4-oxo-3H-quinazolin-2-yl)butanoylamino]methyl]benzoic acid |
InChI |
InChI=1S/C20H19N3O4/c24-18(21-12-13-8-10-14(11-9-13)20(26)27)7-3-6-17-22-16-5-2-1-4-15(16)19(25)23-17/h1-2,4-5,8-11H,3,6-7,12H2,(H,21,24)(H,26,27)(H,22,23,25) |
InChI Key |
PCXFUATVLPSDLT-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)NC(=N2)CCCC(=O)NCC3=CC=C(C=C3)C(=O)O |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.